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Compound of Interest

Benzyl 4-hydroxybenzoate-
2,3,5,6-D4

Cat. No.: B12405065

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Benzyl 4-hydroxybenzoate-d4, a
deuterated analog of Benzylparaben. It is primarily intended for professionals in research and
development who require a stable, isotopically labeled internal standard for the quantitative
analysis of parabens in various matrices. This document covers the compound's properties,
typical applications, and a representative experimental protocol for its use in liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

Core Compound Data

Benzyl 4-hydroxybenzoate-d4 is the deuterated form of Benzyl 4-hydroxybenzoate
(Benzylparaben), with four deuterium atoms replacing hydrogen atoms on the phenyl ring of
the 4-hydroxybenzoate moiety. This isotopic labeling provides a distinct mass difference,
making it an ideal internal standard for mass spectrometry-based quantification of
benzylparaben and other related parabens.

Table 1: Physicochemical Properties of Benzyl 4-hydroxybenzoate-d4
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Property Value Source

CAS Number 1219805-81-8 [Internal Search]
Molecular Formula C14HsD40O3 [Internal Search]
Molecular Weight 232.28 g/mol [Internal Search]
Appearance White to off-white solid [Internal Search]

) Typically =298% (chemical), =98
Purity [Internal Search]
atom % D

Solubility Soluble in ethanol [Internal Search]

Store at 2-8°C, protected from
Storage iiaht [Internal Search]
19

Table 2: Physicochemical Properties of Unlabeled Benzyl 4-hydroxybenzoate (CAS: 94-18-8)
for Reference

Property Value Source

Molecular Formula C14H1203 [Internal Search]
Molecular Weight 228.24 g/mol [Internal Search]
Melting Point 109-112 °C [Internal Search]
Boiling Point 350.5 °C (predicted) [Internal Search]
Solubility in Water 9.25 mg/L at 25 °C (estimated)  [Internal Search]
logP 3.57 (estimated) [Internal Search]

Synthesis and Isotopic Labeling

While specific, detailed synthesis protocols for Benzyl 4-hydroxybenzoate-d4 are not readily
available in public literature, a general synthetic route can be inferred from established
methods for preparing parabens and deuterated aromatic compounds. The synthesis would
likely involve the esterification of 4-hydroxybenzoic acid-d4 with benzyl alcohol. The deuterated
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4-hydroxybenzoic acid precursor can be synthesized through various deuteration techniques,
such as acid-catalyzed hydrogen-deuterium exchange of 4-hydroxybenzoic acid in heavy water
(D20) at elevated temperatures.

General Synthesis Pathway

Esterification

Benzyl Alcohol

Heavy Water (D20)
+ Acid Catalyst
H/D Exchange
P 4-Hydroxybenzoic acid-d4
4-Hydroxybenzoic acid

Benzyl 4-hydroxybenzoate-d4

Click to download full resolution via product page

A generalized synthetic workflow for Benzyl 4-hydroxybenzoate-d4.

Applications in Research and Drug Development

The primary application of Benzyl 4-hydroxybenzoate-d4 is as an internal standard in
quantitative analytical methods. Its structural similarity and identical chromatographic behavior
to the non-deuterated analyte, combined with its distinct mass, make it an excellent tool for
correcting for matrix effects and variations in sample preparation and instrument response in
LC-MS/MS analyses.

Key Applications:

o Pharmacokinetic Studies: Used to quantify the absorption, distribution, metabolism, and
excretion (ADME) of benzylparaben in biological matrices such as plasma, urine, and tissue
homogenates.

o Toxicology and Exposure Studies: Enables accurate measurement of benzylparaben levels
in human and environmental samples to assess exposure and potential health risks.

o Formulation Analysis: Employed for quality control to determine the concentration of
benzylparaben as a preservative in pharmaceutical and cosmetic formulations.
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Experimental Protocols

The following is a representative experimental protocol for the quantification of benzylparaben
in a biological matrix (e.g., human plasma) using Benzyl 4-hydroxybenzoate-d4 as an internal
standard. This protocol is a composite based on common practices for paraben analysis and
should be optimized for specific applications.

Sample Preparation: Protein Precipitation

 Aliquoting: Transfer 100 pL of plasma sample into a 1.5 mL microcentrifuge tube.

 Internal Standard Spiking: Add 10 pL of a 1 pg/mL solution of Benzyl 4-hydroxybenzoate-d4
in methanol to each plasma sample, calibration standard, and quality control sample.

» Protein Precipitation: Add 300 pL of ice-cold acetonitrile to each tube.

» Vortexing: Vortex the samples for 1 minute to ensure thorough mixing and protein
precipitation.

o Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.
o Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

o Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at
40°C.

o Reconstitution: Reconstitute the dried extract in 100 L of the initial mobile phase
composition (e.g., 50:50 methanol:water with 0.1% formic acid).

« Filtration: Filter the reconstituted sample through a 0.22 um syringe filter into an HPLC vial.
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Sample Preparation Workflow
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 To cite this document: BenchChem. [Technical Guide: Benzyl 4-hydroxybenzoate-d4 (CAS:
1219805-81-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405065#benzyl-4-hydroxybenzoate-d4-cas-
number-1219805-81-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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